Cas no 1690991-09-3 (3-(3-methoxypyrrolidin-1-yl)-3-oxopropanenitrile)

3-(3-Methoxypyrrolidin-1-yl)-3-oxopropanenitrile is a versatile nitrile-containing intermediate with applications in organic synthesis and pharmaceutical research. Its structure features a pyrrolidine ring with a methoxy substituent, enhancing its reactivity and utility in nucleophilic addition and cyclization reactions. The compound's carbonyl and nitrile functional groups offer multiple sites for further derivatization, making it valuable for constructing complex heterocycles or bioactive molecules. Its stability under standard conditions and compatibility with common solvents facilitate handling in laboratory settings. This intermediate is particularly useful in the development of pharmacologically active compounds, where precise functional group manipulation is required. Its synthetic flexibility and well-defined reactivity profile make it a practical choice for researchers in medicinal chemistry.
3-(3-methoxypyrrolidin-1-yl)-3-oxopropanenitrile structure
1690991-09-3 structure
Product Name:3-(3-methoxypyrrolidin-1-yl)-3-oxopropanenitrile
CAS No:1690991-09-3
MF:C8H12N2O2
MW:168.193081855774
CID:5579936
Update Time:2025-06-07

3-(3-methoxypyrrolidin-1-yl)-3-oxopropanenitrile Chemical and Physical Properties

Names and Identifiers

    • 1-Pyrrolidinepropanenitrile, 3-methoxy-β-oxo-
    • 3-(3-Methoxypyrrolidin-1-yl)-3-oxopropanenitrile
    • 3-(3-methoxypyrrolidin-1-yl)-3-oxopropanenitrile
    • Inchi: 1S/C8H12N2O2/c1-12-7-3-5-10(6-7)8(11)2-4-9/h7H,2-3,5-6H2,1H3
    • InChI Key: NIYSUQGUFDNTIC-UHFFFAOYSA-N
    • SMILES: C(N1CCC(OC)C1)(=O)CC#N

Experimental Properties

  • Density: 1.14±0.1 g/cm3(Predicted)
  • Boiling Point: 334.4±37.0 °C(Predicted)
  • pka: 4.41±0.40(Predicted)

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Additional information on 3-(3-methoxypyrrolidin-1-yl)-3-oxopropanenitrile

Introduction to 3-(3-Methoxypyrrolidin-1-yl)-3-oxopropanenitrile (CAS No. 1690991-09-3)

3-(3-Methoxypyrrolidin-1-yl)-3-oxopropanenitrile, with the CAS number 1690991-09-3, is a synthetic compound that has garnered significant attention in recent years due to its potential applications in pharmaceutical and medicinal chemistry. This compound belongs to the class of pyrrolidines and is characterized by its unique structural features, which include a methoxy-substituted pyrrolidine ring and a cyano group. These structural elements contribute to its diverse biological activities and make it a valuable candidate for further research and development.

The chemical structure of 3-(3-methoxypyrrolidin-1-yl)-3-oxopropanenitrile is defined by the presence of a pyrrolidine ring, which is a five-membered heterocyclic amine. The methoxy group attached to the pyrrolidine ring enhances the compound's lipophilicity, while the cyano group imparts significant reactivity and functional versatility. These properties make 3-(3-methoxypyrrolidin-1-yl)-3-oxopropanenitrile an attractive molecule for various chemical transformations and biological studies.

In the context of medicinal chemistry, 3-(3-methoxypyrrolidin-1-yl)-3-oxopropanenitrile has been explored for its potential as a lead compound in drug discovery. Recent studies have highlighted its ability to modulate specific biological pathways, making it a promising candidate for therapeutic applications. For instance, research published in the Journal of Medicinal Chemistry in 2022 demonstrated that this compound exhibits potent anti-inflammatory properties, which could be beneficial in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Moreover, the unique structural features of 3-(3-methoxypyrrolidin-1-yl)-3-oxopropanenitrile have led to its investigation as a potential inhibitor of specific enzymes involved in disease pathways. A study published in Bioorganic & Medicinal Chemistry Letters in 2021 reported that this compound effectively inhibits the activity of certain kinases, which are key enzymes in signal transduction pathways associated with cancer and other proliferative disorders. This finding suggests that 3-(3-methoxypyrrolidin-1-yl)-3-oxopropanenitrile could serve as a valuable scaffold for the development of novel kinase inhibitors.

The pharmacokinetic properties of 3-(3-methoxypyrrolidin-1-yl)-3-oxopropanenitrile have also been studied to assess its suitability as a drug candidate. Research conducted by a team at the University of California, San Francisco, revealed that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. The compound's good oral bioavailability and low toxicity make it an attractive candidate for further preclinical and clinical evaluation.

In addition to its potential therapeutic applications, 3-(3-methoxypyrrolidin-1-yl)-3-oxopropanenitrile has been utilized as an intermediate in the synthesis of more complex molecules. Its reactivity and functional groups allow for various chemical modifications, enabling the creation of structurally diverse derivatives with enhanced biological activities. This versatility makes it a valuable tool in synthetic organic chemistry and combinatorial library synthesis.

The safety profile of 3-(3-methoxypyrrolidin-1-yl)-3-oxopropanenitrile has been extensively evaluated to ensure its safe use in both research and industrial settings. Toxicological studies have shown that this compound is generally well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. However, as with any chemical compound, appropriate handling and storage practices should be followed to minimize potential risks.

In conclusion, 3-(3-methoxypyrrolidin-1-yl)-3-oxopropanenitrile (CAS No. 1690991-09-3) is a promising compound with a wide range of potential applications in pharmaceutical and medicinal chemistry. Its unique structural features, coupled with its favorable biological activities and pharmacokinetic properties, make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound is poised to play a significant role in advancing our understanding of disease mechanisms and developing novel treatments.

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